Cas no 27981-65-3 (1H-Pyrazole,hydrobromide (1:1))

1H-Pyrazole,hydrobromide (1:1) structure
27981-65-3 structure
Product Name:1H-Pyrazole,hydrobromide (1:1)
CAS No:27981-65-3
MF:C3H5BrN2
MW:148.989199399948
CID:279717
PubChem ID:24192253
Update Time:2025-04-19

1H-Pyrazole,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,hydrobromide (1:1)
    • 1H-pyrazole,hydrobromide
    • pyrazolinium bromide
    • 1H-Pyrazole--hydrogen bromide (1/1)
    • NSC-135736
    • SCHEMBL3678264
    • NSC135736
    • 27981-65-3
    • DTXSID60638141
    • Inchi: 1S/C3H4N2.BrH/c1-2-4-5-3-1;/h1-3H,(H,4,5);1H
    • InChI Key: HZFIOFGZCRLYOH-UHFFFAOYSA-N
    • SMILES: Br.N1C=CC=N1

Computed Properties

  • Exact Mass: 147.96400
  • Monoisotopic Mass: 147.963611
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 28.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.116
  • Boiling Point: 187°Cat760mmHg
  • Flash Point: 87.5°C
  • PSA: 28.68000
  • LogP: 1.36780
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